Cas no 96382-91-1 (Neonuezhenide)

• Product Name: Neonuezhenide
• CAS No: 96382-91-1
• MF: C₃₁H₄₂O₁₈
• MW: 702.654391765594
• CID: 2072124
• PubChem ID: 101720830
• Update Time: 2024-12-09

Neonuezhenide Chemical and Physical Properties

Names and Identifiers

• Neonuezhenide
• 2'-(3',4'-Dihydroxyphenyl) ethyl-(6''-O-oleoside-11-methyl ester)-β-D-glucopyranoside
• β-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 6-[3-ethylidene-2-(β-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetate], [2S-(2α,3E,4β)]-
• β-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 6-[3-ethylidene-2-(β-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetate], [2S-(2α,3E,4β)]- (ZCI)
• D
• 2′-(3′,4′-Dihydroxyphenyl) ethyl-(6′′-O-oleoside-11-methyl ester)-β-D-glucopyranoside
• 96382-91-1
• A-D-glucopyranoside
• AKOS040760150
• Methyl (4S,5E,6S)-4-[2-[[(2R,3S,4S,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-2-oxoethyl]-5-ethylidene-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
• CHEMBL4744112
• 2'-(3',4'-Dihydroxyphenyl) ethyl-(6''-O-oleoside-11-methyl ester)-
• CS-0016890
• AC-34910
• HY-N1449
• TS-10115
• DA-76089

• Inchi： 1S/C31H42O18/c1-3-14-15(16(28(42)43-2)11-46-29(14)49-31-27(41)24(38)22(36)19(10-32)47-31)9-21(35)45-12-20-23(37)25(39)26(40)30(48-20)44-7-6-13-4-5-17(33)18(34)8-13/h3-5,8,11,15,19-20,22-27,29-34,36-41H,6-7,9-10,12H2,1-2H3/b14-3+/t15-,19+,20+,22+,23+,24-,25-,26+,27+,29-,30+,31-/m0/s1
• InChI Key： IQOYABZSYGZAAQ-OEUACMKRSA-N
• SMILES： C(=C1/[C@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)OC=C(C(=O)OC)[C@H]/1CC(=O)OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OCCC2C=CC(O)=C(O)C=2)O1)\C

Computed Properties

• Exact Mass: 702.23700
• Monoisotopic Mass: 702.23711449 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 49
• Rotatable Bond Count: 14
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 702.7
• XLogP3: -2.6
• Topological Polar Surface Area: 281Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 926.0±65.0 °C at 760 mmHg
• Flash Point: 291.9±27.8 °C
• Solubility: Slightly soluble (27 g/l) (25 º C),
• PSA: 280.82000
• LogP: -2.81000
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Neonuezhenide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids
• Iridoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether